Cas no 1864062-93-0 (4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride)

• Product Name: 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride
• CAS No: 1864062-93-0
• MF: C₁₁H₁₉ClN₂
• MW: 214.734961748123
• CID: 5691290
• PubChem ID: 86262950
• Update Time: 2025-08-05

4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-pyridin-3-ylpentan-1-amine;hydrochloride
• EN300-240444
• 4-methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride
• 4-methyl-1-(pyridin-3-yl)pentan-1-aminehydrochloride
• 1864062-93-0
• F2167-1996
• AKOS026747625
• 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C11H18N2.ClH/c1-9(2)5-6-11(12)10-4-3-7-13-8-10;/h3-4,7-9,11H,5-6,12H2,1-2H3;1H
• InChI Key： WKDDEHQBGXWICJ-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=NC=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 214.1236763g/mol
• Monoisotopic Mass: 214.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride

Introduction to 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride (CAS No. 1864062-93-0)

4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride, identified by the CAS number 1864062-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class of molecules, characterized by its unique structural arrangement that includes a pentyl chain substituted with a pyridine ring at the third position. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The structural motif of 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride positions it as a potential building block for more complex molecules. The presence of both the pyridine ring and the amine functional group offers multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility has made it a subject of interest in medicinal chemistry, where novel drug candidates are often synthesized by modifying or combining such structural scaffolds.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the pyridine core. Pyridine derivatives are well-documented for their role in various biological processes and have been incorporated into numerous therapeutic agents. The amine group in 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride further enhances its utility, as amines are frequently involved in hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity. This characteristic makes it particularly relevant in the design of small-molecule drugs targeting protein receptors.

One of the most compelling aspects of 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride is its potential application in the development of central nervous system (CNS) therapeutics. The pyridine ring is a common feature in many neuroactive compounds, and its substitution patterns can influence both potency and selectivity. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurodegenerative diseases, where modulation of neurotransmitter systems is key. The amine moiety, being basic in nature, could interact with acidic residues on target proteins, offering a mechanism for selective binding.

The synthesis of 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridine ring typically involves condensation reactions or metal-catalyzed coupling processes, while the amine functionality is often introduced via reductive amination or nucleophilic substitution. The final step of converting the free base into its hydrochloride salt involves quaternization followed by acidification, which not only stabilizes the compound but also improves its handling properties.

From a chemical biology perspective, understanding the interactions between 4-Methyl-1-(pyridin-3-yl)pentan-1-amine hydrochloride and biological targets is essential for evaluating its therapeutic potential. Computational modeling techniques, such as molecular docking and dynamic simulations, have been employed to predict how this compound might bind to specific enzymes or receptors. These studies provide insights into possible mechanisms of action and help guide further experimental validation. Additionally, spectroscopic methods like NMR and mass spectrometry are used to confirm the structure and purity of synthesized analogs.

The pharmaceutical industry has always been keen on discovering new molecular entities with improved pharmacokinetic profiles. 4-Methyl-1-(pyridin-3-yloctadecanoyl)piperazine (a related compound with an extended alkyl chain) has been explored as a potential CNS drug candidate due to its ability to cross the blood-brain barrier efficiently. While not directly related to our compound of interest, this research underscores the importance of optimizing lipophilicity and metabolic stability—properties that can be influenced by structural modifications similar to those found in 4-Methyl-l-(pyridin-l 3 -yI)-pentan-l-am ine hydroch lor ide.

In conclusion,4-Methyl-l-(pyridin-l 3 -yI)-pentan-l-am ine hydroch lor ide (CAS No.l 864062-l 93-O) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—combining a pyridine ring with an amine group—offer versatility for further chemical derivatization aimed at developing novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies,this compound holds significant potential as an intermediate or lead molecule in drug discovery efforts.